Cas no 1623168-87-5 (N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine)

• Product Name: N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine
• CAS No: 1623168-87-5
• MF: C₂₈H₅₇N₂O₇P
• MW: 564.735150098801
• CID: 5219990
• Update Time: 2025-05-26

N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine

• Inchi： 1S/C28H57N2O7P/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(31)25(29-27(32)37-28(2,3)4)24-36-38(33,34)35-23-22-30(5,6)7/h20-21,25-26,31H,8-19,22-24H2,1-7H3,(H-,29,32,33,34)/b21-20+/t25-,26-/m0/s1
• InChI Key： ZIXPZNJPJRONBN-SDDPFMJMSA-N
• SMILES： [C@H]([C@@H](O)/C=C/CCCCCCCCCCCCC)(NC(=O)OC(C)(C)C)COP([O-])(=O)OCC[N+](C)(C)C

Additional information on N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine

N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine (CAS No. 1623168-87-5): A Comprehensive Overview

N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine, identified by the CAS number 1623168-87-5, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to the class of sphingolipids, which are essential molecules involved in various biological processes. The unique structure of this compound, featuring a long-chain base derived from sphingosine and a phosphorylcholine moiety, makes it a valuable tool in both academic research and pharmaceutical development.

The primary significance of N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine lies in its role as an intermediate in the synthesis of more complex sphingolipid derivatives. These derivatives have shown promise in various therapeutic applications, including anti-inflammatory, anti-tumor, and neuroprotective effects. The tert-butyloxycarbonyl (Boc) group in the compound's name indicates its use as a protecting group in peptide synthesis, highlighting its versatility in chemical modifications.

In recent years, research on sphingolipids has expanded significantly, with a particular focus on their involvement in cellular signaling pathways. Studies have demonstrated that sphingolipids play a crucial role in modulating processes such as apoptosis, inflammation, and cell differentiation. The phosphorylcholine moiety in N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine is particularly noteworthy, as it contributes to the compound's ability to interact with various biological receptors and enzymes.

One of the most compelling aspects of this compound is its potential application in drug development. Researchers have explored its use as a precursor for synthesizing novel therapeutic agents that target specific diseases. For instance, modified sphingolipids have been investigated for their efficacy in treating neurological disorders such as Alzheimer's disease and multiple sclerosis. The long-chain base structure of this compound provides a scaffold for further chemical modifications, enabling the creation of highly specific bioactive molecules.

The CAS number 1623168-87-5 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their experiments. The systematic naming convention also aids in regulatory compliance and patent filings, making it an indispensable tool for pharmaceutical companies.

Advances in synthetic chemistry have enabled the efficient production of N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine, making it more accessible for research purposes. Techniques such as solid-phase peptide synthesis and enzymatic catalysis have been employed to streamline its production process. These advancements have not only reduced costs but also improved the purity and yield of the compound, ensuring that researchers can conduct their studies with high-quality materials.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results regarding its potential to modulate immune responses and reduce inflammation. For example, studies have indicated that sphingolipid derivatives can inhibit the production of pro-inflammatory cytokines, thereby offering a therapeutic strategy for chronic inflammatory diseases.

In addition to its therapeutic potential, N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine has been explored for its role in cell signaling and membrane dynamics. Sphingolipids are known to be critical components of cell membranes, influencing various cellular processes such as proliferation, differentiation, and apoptosis. By studying this compound, researchers can gain deeper insights into the mechanisms underlying these processes, which may lead to new therapeutic interventions.

The chemical properties of this compound make it particularly useful for structural biology studies. Its well-defined molecular structure allows researchers to use it as a model compound for understanding the interactions between sphingolipids and other biomolecules. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-function relationships of these molecules.

The pharmaceutical industry has shown great interest in developing drugs based on sphingolipid scaffolds due to their favorable pharmacokinetic properties. The ability of these compounds to cross the blood-brain barrier has made them particularly attractive for treating neurological disorders. Furthermore, their low toxicity profile suggests that they may be suitable for long-term therapeutic use.

In conclusion, N-tert-Butyloxycarbonyl-D-erythro-Sphingosylphosphorylcholine (CAS No. 1623168-87-5) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structure and biological activity make it a valuable tool for studying cellular processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of human health and disease.